789-61-7

2'-Deoxythioguanosine

In Stock

• CAS RN:
• 789-61-7

• Formula:
• C10H13N5O3S

• InChI:
• InChI=1S/C10H13N5O3S/c11-10-13-8-7(9(19)14-10)12-3-15(8)6-1-4(17)5(2-16)18-6/h3-6,16-17H,1-2H2,(H3,11,13,14,19)/t4-,5+,6+/m0/s1

• InChIKey:
• SCVJRXQHFJXZFZ-KVQBGUIXSA-N

• 6-thio-2′-Deoxyguanosine (6-thio-dG) is a nucleoside analog that is incorporated into de novo-synthesized telomeres by telomerase. This induces telomerase dysfunction resulting in telomeric DNA damage and rapid cell death. This process occurs in cells expressing telomerase but not in telomerase-negative cells. DNA containing 6-thio-dG inhibits the function of RNase H, preventing the cleavage of DNA-RNA heteroduplexes. In mouse xenograft studies using A549 lung cancer cells, 6-thio-dG causes a decrease in tumor growth rate associated with telomere dysfunction.
  6-thio-dG is a telomerase substrate precursor with anticancer activities. In A549 lung cancer cell-based mouse xenograft studies, 6-thio-dG caused a decrease in the tumor growth rate superior to that observed with 6-thioguanine treatment. In addition, 6-thio-dG increased telomere dysfunction in tumor cells in vivo.<...

(S)-3-Chloro-2-(pyrrolidin-3-yloxy)-5-(trifluoromethyl)pyridine hydrochloride

In Stock

• CAS RN:
• 1417789-61-7

• Formula:
• C10H11Cl2F3N2O

• InChI:
• InChI=1S/C10H10ClF3N2O.ClH/c11-8-3-6(10(12,13)14)4-16-9(8)17-7-1-2-15-5-7;/h3-4,7,15H,1-2,5H2;1H/t7-;/m0./s1

• InChIKey:
• NFIDGGXOKMNVDW-FJXQXJEOSA-N

• (S)-3-Chloro-2-(pyrrolidin-3-yloxy)-5-(trifluoromethyl)pyridine hydrochloride is a useful research compound. Its molecular formula is C10H11Cl2F3N2O and its molecular weight is 303.11. The purity is usually 95%.